Cas no 2228292-06-4 (methyl 4-amino-3-(pyrimidin-2-yl)butanoate)

• Product Name: methyl 4-amino-3-(pyrimidin-2-yl)butanoate
• CAS No: 2228292-06-4
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6034844
• PubChem ID: 165826944
• Update Time: 2025-06-13

methyl 4-amino-3-(pyrimidin-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(pyrimidin-2-yl)butanoate
• EN300-1765937
• 2228292-06-4

• Inchi： 1S/C9H13N3O2/c1-14-8(13)5-7(6-10)9-11-3-2-4-12-9/h2-4,7H,5-6,10H2,1H3
• InChI Key： GJZSZMGCMHCEID-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1N=CC=CN=1)CN)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 78.1Ų

Additional information on methyl 4-amino-3-(pyrimidin-2-yl)butanoate

Comprehensive Overview of Methyl 4-Amino-3-(Pyrimidin-2-yl)Butanoate (CAS No. 2228292-06-4)

Methyl 4-amino-3-(pyrimidin-2-yl)butanoate (CAS No. 2228292-06-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, featuring a pyrimidine ring and an amino functional group, is widely studied for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially those targeting enzyme inhibition and receptor modulation.

The compound's unique structure, combining a pyrimidine moiety with a butanoate ester, makes it a versatile intermediate in organic synthesis. Its CAS number 2228292-06-4 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial labs. Recent trends indicate a surge in queries related to "methyl 4-amino-3-(pyrimidin-2-yl)butanoate synthesis" and "pyrimidine derivatives in drug discovery," highlighting its alignment with current research hotspots.

In the context of AI-driven drug discovery, methyl 4-amino-3-(pyrimidin-2-yl)butanoate is often discussed as a candidate for virtual screening and molecular docking studies. Its pyrimidine core is a common pharmacophore in FDA-approved drugs, which fuels interest in its derivatization. Additionally, the compound's ester group offers flexibility for further chemical modifications, a feature highly valued in structure-activity relationship (SAR) studies.

From a green chemistry perspective, researchers are exploring sustainable synthesis routes for CAS 2228292-06-4, addressing the demand for eco-friendly pharmaceutical intermediates. Questions like "how to purify methyl 4-amino-3-(pyrimidin-2-yl)butanoate" or "solubility of pyrimidine esters" are common in forums, underscoring practical challenges in handling this compound. Its stability under various pH conditions and compatibility with biocatalysts are also active areas of investigation.

The compound's potential extends to agrochemical research, where pyrimidine-based compounds are known for their herbicidal and fungicidal properties. Patent literature reveals growing intellectual property activity around methyl 4-amino-3-(pyrimidin-2-yl)butanoate analogs, particularly in crop protection applications. This aligns with global concerns about food security and sustainable agriculture, making it a timely subject for discussion.

Analytical characterization of CAS 2228292-06-4 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for quality control, especially when the compound is used as a reference standard. The search term "methyl 4-amino-3-(pyrimidin-2-yl)butanoate NMR data" frequently appears in scientific search logs, indicating the need for detailed spectral information among researchers.

In conclusion, methyl 4-amino-3-(pyrimidin-2-yl)butanoate represents a compelling case study at the intersection of medicinal chemistry and material science. Its CAS number 2228292-06-4 serves as a gateway to a wealth of research exploring its synthetic utility and biological potential. As computational methods and sustainable chemistry gain traction, this compound is poised to remain a focal point in the development of next-generation therapeutic and agrochemical agents.